Cas no 2300174-77-8 ((2R, 4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (2R, 4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 2300174-77-8
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD31693675
• CID: 4776947
• Update Time: 2026-02-27

(2R, 4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2R, 4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SB35633
• tert-Butyl (2R,4S)-4-methoxy-2-methylpyrrolidine-1-carboxylate

• MDL： MFCD31693675
• Inchi： 1S/C11H21NO3/c1-8-6-9(14-5)7-12(8)10(13)15-11(2,3)4/h8-9H,6-7H2,1-5H3/t8-,9+/m1/s1
• InChI Key： UGISCWMXDGYVKU-BDAKNGLRSA-N
• SMILES： O(C)[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8

Additional information on (2R, 4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester

Compound CAS No. 2300174-77-8: (2R,4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester

The compound (2R,4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 2300174-77-8) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and organic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their potential in drug discovery and development. The molecule features a pyrrolidine ring with specific stereochemistry at the 2R and 4S positions, along with a methoxy group at position 4 and a methyl group at position 2. The carboxylic acid moiety is protected as a tert-butyl ester, making it a valuable intermediate in various synthetic pathways.

Recent advancements in stereochemistry and asymmetric synthesis have highlighted the importance of compounds like (2R,4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester in constructing complex molecular architectures. Researchers have demonstrated that this compound can serve as a versatile building block for the synthesis of bioactive molecules, including potential drug candidates. Its unique stereochemical configuration allows for precise control over the spatial arrangement of substituents, which is critical in achieving desired pharmacological properties.

The synthesis of (2R,4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester typically involves multi-step processes that incorporate principles from both organic and stereochemical synthesis. One common approach involves the use of chiral auxiliaries or asymmetric catalysis to establish the desired stereochemistry at the 2R and 4S positions. The methoxy group is introduced via nucleophilic substitution or alkylation reactions, while the methyl group is added through alkylation or acylation steps. The tert-butyl ester is introduced to protect the carboxylic acid functionality during subsequent reactions.

Recent studies have explored the use of (2R,4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester in the development of peptide mimetics and bioisosteres. These applications leverage the compound's ability to mimic natural amino acids while introducing novel functional groups that enhance stability or bioavailability. For instance, researchers have reported its use in constructing constrained peptide libraries, which are valuable tools in drug discovery.

In addition to its role as an intermediate, (2R,4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester has been investigated for its potential as a chiral catalyst in asymmetric reactions. Its rigid structure and well-defined stereochemistry make it an attractive candidate for enantioselective catalysis. Recent findings suggest that this compound can facilitate the formation of enantioenriched products in reactions such as aldol additions and Michael additions.

The compound's versatility is further underscored by its applications in medicinal chemistry. For example, it has been used as a key intermediate in the synthesis of beta-lactam antibiotics and other therapeutic agents. Its ability to undergo various transformations, including ring-opening reactions and nucleophilic substitutions, makes it an invaluable tool for constructing complex molecular frameworks.

From an analytical standpoint, (2R,4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester can be characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These methods provide critical insights into its molecular structure and stereochemistry, ensuring high purity and consistency in synthetic processes.

In conclusion, (2R,4S)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 2300174-77-8) stands out as a pivotal compound in modern organic chemistry. Its unique properties and wide-ranging applications continue to drive innovation across diverse fields of research. As new methodologies emerge in synthetic chemistry and drug discovery, this compound is expected to play an even more prominent role in shaping future advancements.